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Compound of Interest

Compound Name: 5-Fluoro-2-(trifluoromethyl)phenol

Cat. No.: B1362263

An In-depth Technical Guide to the Material Safety of 5-Fluoro-2-(trifluoromethyl)phenol

For professionals in research, discovery, and drug development, the innovative potential of
novel chemical entities is intrinsically linked to a profound understanding of their safety profiles.
5-Fluoro-2-(trifluoromethyl)phenol, a fluorinated building block, presents unique
opportunities in synthesis due to the specific properties imparted by its substituents. However,
these same structural features necessitate a rigorous and informed approach to its handling.
This guide provides a comprehensive overview of the material safety data for 5-Fluoro-2-
(trifluoromethyl)phenol, moving beyond mere compliance to foster a culture of safety through
expert-driven insights and validated protocols.

Section 1: Chemical and Physical Identity

A precise understanding of a compound's physical and chemical properties is the foundation of
a robust safety assessment. The presence of both a fluorine atom and a trifluoromethyl group
on the phenol ring significantly influences the molecule's electronic properties, reactivity, and
potential physiological interactions.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source(s)

IUPAC Name >-fluoro-2- [1]
(trifluoromethyl)phenol

CAS Number 243459-91-8 [1][21[3]

Molecular Formula C7HaF4O [11[2]

Molecular Weight 180.1 g/mol [2][4]

Appearance White crystals or powder [1]

Melting Point 42.0-51.0°C [1]

The trifluoromethyl group is a strong electron-withdrawing group, which increases the acidity of
the phenolic hydroxyl group compared to phenol itself. This enhanced acidity contributes to its
corrosive nature. The compound is a solid at room temperature, but its relatively low melting
point means it could be handled as a liquid in warm environments or upon slight heating,
requiring precautions against both dust and vapor inhalation.

Section 2: GHS Hazard Identification and
Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical substances. 5-Fluoro-2-(trifluoromethyl)phenol is
classified as a hazardous substance, with its primary dangers stemming from its corrosivity and
acute toxicity.[5][6]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Signal Word
o H302: Harmful if )
Acute Toxicity, Oral Category 4 Warning
swallowed

. H314: Causes severe
Skin

) o Category 1C skin burns and eye Danger
Corrosion/Irritation

damage

H318: Causes serious

Serious Eye Damage Category 1 Danger
eye damage
Specific Target Organ H335: May cause ]
. Category 3 i L Warning
Toxicity respiratory irritation

Note: Classifications can vary slightly between suppliers. The most conservative (highest

hazard) classification should always be adopted.

The "Danger” signal word is warranted due to the irreversible damage the chemical can cause
to skin and eyes.[5] The phenolic structure allows for rapid absorption through the skin, leading

to both local corrosive injury and potential systemic toxicity.
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Caption: The hierarchy of controls for chemical safety.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

+ Eye and Face Protection: Chemical safety goggles in combination with a full-face shield are
mandatory. [7]Goggles protect against splashes, while the face shield provides an additional
layer of protection for the entire face from corrosive materials.

e Skin Protection:
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o Gloves: Double-gloving is recommended. An inner nitrile glove provides dexterity, while an
outer glove of a more resistant material like neoprene or butyl rubber should be worn, as
these are more robust against phenols. [8]Gloves must be inspected for integrity before
each use and changed immediately upon contamination.

o Lab Coat: A flame-retardant lab coat that is fully buttoned is required. For significant
guantities or splash risks, a chemically resistant apron should be worn over the lab coat.
[8]* Respiratory Protection: If there is any risk of exceeding exposure limits or if
engineering controls are insufficient, a NIOSH-approved respirator with an organic vapor
cartridge is necessary. [9]

Section 4: Emergency Protocols and First Aid

Immediate and correct first aid is critical to mitigating the severe effects of exposure. All
personnel must be trained on these procedures before handling the compound.

Protocol: Response to Skin or Eye Contact

» Immediate Action: Yell for help to alert others. Move immediately to the nearest safety
shower or eyewash station. [8]2. Decontamination - Skin:

o Immediately begin flushing the affected area with copious amounts of lukewarm water for
at least 15 minutes while simultaneously removing all contaminated clothing. [3][9] *
Expert Insight: For phenol-based compounds, after the initial water flush, it is highly
recommended to swab the affected area repeatedly with polyethylene glycol (PEG-300 or
PEG-400) for at least 30 minutes, as PEG can help to neutralize and remove absorbed
phenol. [8][10] * Seek immediate medical attention.

o Decontamination - Eyes:

o Forcibly hold eyelids open and flush the eyes with a continuous stream of water for a
minimum of 15 minutes. [9] * Do not attempt to neutralize the chemical. The priority is
dilution and removal.

o Seek immediate medical attention.

Protocol: Response to Inhalation or Ingestion
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Inhalation:

o Move the affected person to fresh air immediately. [3] * If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration, but avoid mouth-to-mouth
resuscitation if the victim may have ingested the chemical. [9] * Seek immediate medical

attention.
Ingestion:

o Rinse the mouth thoroughly with water. [3] * CRITICAL: Do NOT induce vomiting.
[9]Corrosive substances can cause further damage to the esophagus and throat upon
emesis. [11] * Have the person drink plenty of water to dilute the substance. [9] * Seek

immediate medical attention.
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Caption: Generalized workflow for responding to a chemical spill.
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Section 5: Fire and Explosion Hazard Data

While the primary hazards are toxicological, understanding fire risks is also crucial.

Table 3: Fire-Fighting Measures

Parameter

Information

Source(s)

Flammability

Flammability rating of 1,
indicating it requires
considerable preheating before

ignition can occur.

[°]

Suitable Extinguishers

Dry chemical, carbon dioxide
(COy2), or alcohol-resistant

foam.

[3][°]

Unsuitable Extinguishers

A direct stream of water may

scatter the material.

[12]

Hazardous Combustion

Products

Thermal decomposition can
produce irritating and toxic
gases, including carbon oxides

and hydrogen fluoride.

[ol13]

Protocol: Firefighter Guidance

» Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA)

to prevent contact with the substance and its hazardous decomposition products. [9][14]*

Use water spray to cool containers exposed to fire to prevent pressure buildup. [15]

Section 6: Storage and Disposal

Proper long-term management of the chemical is vital to ensure laboratory safety.

Storage Protocol

o Store in a tightly sealed container in a designated "Corrosives Area". [9]2. The storage

location must be cool, dry, and well-ventilated. [9]3. Keep away from incompatible materials
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such as strong oxidizing agents, strong acids, and bases. [13]4. Ensure the storage area is
secured and accessible only to trained, authorized personnel. [7]

Disposal Protocol

e 5-Fluoro-2-(trifluoromethyl)phenol and any materials contaminated with it (e.g., absorbent
materials, empty containers, contaminated PPE) must be disposed of as hazardous waste.

e Do not dispose of it down the drain or in regular trash. [9]3. Follow all local, state, and federal
regulations for hazardous waste disposal. Consult with your institution's Environmental
Health and Safety (EHS) department for specific procedures. [7]

Conclusion

5-Fluoro-2-(trifluoromethyl)phenol is a valuable compound for chemical synthesis, but its
hazardous properties demand the utmost respect and care. Its corrosivity, potential for causing
severe burns, and acute toxicity necessitate a comprehensive safety strategy. By adhering to
the principles of the hierarchy of controls, utilizing appropriate engineering safeguards,
mandating correct PPE, and ensuring all personnel are trained on emergency procedures,
researchers can handle this compound safely and effectively. The causality behind these
protocols is clear: the chemical's inherent properties dictate the required safety measures.
Trustworthy and self-validating safety systems are not just about following rules but about
understanding the risks and implementing robust, science-backed procedures to mitigate them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Fluoro-2-(trifluoromethyl)phenol, 97%, Thermo Scientific Chemicals 5 g | Buy Online
[thermofisher.com]

2. achmem.com [achmem.com]
3. chemicalbook.com [chemicalbook.com]

4. 2-Fluoro-5-(trifluoromethyl)phenol | C7H4F40 | CID 518888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. epa.gov [epa.gov]

6. mu.edu.sa [mu.edu.sa]

7. pdf.benchchem.com [pdf.benchchem.com]

8. ehs.yale.edu [ehs.yale.edu]

9. fishersci.com [fishersci.com]

10. First aid guidance - Department of Biology, University of York [york.ac.uk]
11. fishersci.ie [fishersci.ie]

12. 2-Fluoro-5-(trifluoromethyl)phenol(141483-15-0)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

13. fishersci.com [fishersci.com]
14. cdp.dhs.gov [cdp.dhs.gov]
15. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [5-Fluoro-2-(trifluoromethyl)phenol material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362263#5-fluoro-2-trifluoromethyl-phenol-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1362263?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/H32445.06
https://www.thermofisher.com/order/catalog/product/H32445.06
https://achmem.com/products/cat-no-xq01358
https://www.chemicalbook.com/msds/5-fluoro-2-trifluoromethyl-phenol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-_trifluoromethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-_trifluoromethyl_phenol
https://www.epa.gov/sites/default/files/2015-09/documents/ghscriteria-summary.pdf
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://pdf.benchchem.com/8409/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_2_Allyl_5_trifluoromethylphenol.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3244506&productDescription=5-FLRO-2-TRIFLROMETHL+PHEN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.york.ac.uk/biology/current-students-staff/health-safety/first-aid/firstaidguidance/
https://www.fishersci.ie/store/msds?partNumber=15454337&productDescription%3D1GR+4-Fluoro-2-%28trifluoromethyl%29phenol%2C+95%25+1g&countryCode=IE&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4314480_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4314480_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA1278422&productDescription=3-%28TRIFLROMETHL%29PHENOL+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://cdp.dhs.gov/shared/se/courses/default/AWR-358%20dL%20040921/groups/149.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/424765?userType=undefined
https://www.benchchem.com/product/b1362263#5-fluoro-2-trifluoromethyl-phenol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1362263#5-fluoro-2-trifluoromethyl-phenol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1362263#5-fluoro-2-trifluoromethyl-phenol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1362263#5-fluoro-2-trifluoromethyl-phenol-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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